Cas no 109202-28-0 (N,N-dimethyl-N'-(4-methyl-5H-pyrrolo[3,2-c:4,5-c']dipyridin-1-yl)propane-1,3-diamine)

• Product name: N,N-dimethyl-N'-(4-methyl-5H-pyrrolo[3,2-c:4,5-c']dipyridin-1-yl)propane-1,3-diamine
• CAS No: 109202-28-0
• MF: C₁₆H₂₀N₅
• Molecular Weight: 282.3635
• CID: 1188444
• PubChem ID: 184042

N,N-dimethyl-N'-(4-methyl-5H-pyrrolo[3,2-c:4,5-c']dipyridin-1-yl)propane-1,3-diamine Properties

Names and Identifiers

• N,N-dimethyl-N'-(4-methyl-5H-pyrrolo[3,2-c:4,5-c']dipyridin-1-yl)propane-1,3-diamine
• 1,3-Propanediamine, N,N-dimethyl-N-(4-methyl-5H-pyrrolo(3,2-c:4,5-c')dipyridin-1-yl)-
• 109202-28-0
• CHEMBL441782
• DTXSID80148838

• Inchi： InChI=1S/C16H21N5/c1-11-9-19-16(18-6-4-8-21(2)3)14-12-10-17-7-5-13(12)20-15(11)14/h5,7,9-10,20H,4,6,8H2,1-3H3,(H,18,19)
• InChIKey： BRVDQGJRZKMPQV-UHFFFAOYSA-N
• SMILES： CC1=CN=C(C2=C1NC3=C2C=NC=C3)NCCCN(C)C

Computed Properties

• 精确分子量: 282.1721
• 同位素质量: 283.179696
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 3
• 重原子数量: 21
• 可旋转化学键数量: 5
• 复杂度: 335
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 56.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.224
• Boiling Point: 529°C at 760 mmHg
• 闪点: 273.7°C
• Refractive Index: 1.697
• PSA: 53.94
• LogP: 2.20500